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Compound of Interest

Compound Name: Einecs 235-687-8

Cat. No.: B15177296 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of Sodium Metabisulfite (CAS Number: 7681-57-4). Adherence to these procedures is

vital for ensuring the safety of all laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
Sodium Metabisulfite is a white crystalline or powdered solid with a slight sulfurous odor.[1] It is

harmful if swallowed and can cause serious eye damage.[1][2] Contact with moisture or acids

will release toxic sulfur dioxide gas.[3] Individuals with asthma or sulfite allergies may have

hypersensitivity reactions.[2]

The following personal protective equipment is mandatory when handling Sodium Metabisulfite:
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PPE Category Item Specification

Eye Protection Safety Goggles or Face Shield

Must meet ANSI Z.87.1 1989

standard. A face shield is

required when there is a risk of

splashing or explosion.[4]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are suitable for

providing short-term protection

against a broad range of

chemicals.[2][4]

Body Protection
Chemical-Resistant Coveralls

or Laboratory Coat

A Nomex® laboratory coat with

cotton clothing underneath is

recommended. Coats should

be fully buttoned to cover as

much skin as possible.[2][4]

Respiratory Protection Respirator for Sulfur Dioxide

Required if dust formation

cannot be avoided or if

working in poorly ventilated

areas. Use is subject to annual

medical evaluations and fit

testing.[2][4]

Footwear
Closed-toe, chemical-resistant

shoes

Shoes must cover the entire

foot.[4][5]

Safe Handling and Emergency Protocols
Handling:

Always handle Sodium Metabisulfite in a well-ventilated area.[2]

Avoid creating dust. Use a vacuum or wet method for clean-up; do not dry sweep.[3]

Prevent contact with water or acids, as this will release toxic sulfur dioxide gas.[3]

Do not eat, drink, or smoke in areas where Sodium Metabisulfite is handled or stored.[1][3]
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Wash hands thoroughly after handling.[1][2]

First Aid:

Eye Contact: Immediately rinse with water for at least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate medical attention.[1][2]

Skin Contact: Flush the affected area with plenty of water. If irritation persists, seek medical

attention.[2]

Inhalation: Move the victim to fresh air. If breathing is difficult, seek immediate medical

attention.[2][6]

Ingestion: Rinse mouth with water. Seek medical attention if you feel unwell.[1][2]

Operational and Disposal Plans
Storage:

Store in a cool, dry, well-ventilated place away from sources of ignition and moisture.[2]

Keep containers tightly closed.[2]

Store separately from acids, strong oxidants, and sodium nitrite.[3][6]

Spill Response:

Evacuate all personnel not wearing appropriate PPE from the spill area.

Ventilate the area.

Carefully sweep or vacuum the spilled material to avoid creating dust and place it in a

suitable, sealed container for disposal.[2][3]

Wash the spill site with copious amounts of water once the material has been removed.[2]

Disposal:
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Dispose of Sodium Metabisulfite and any contaminated PPE in accordance with local, state,

and federal regulations.[2][3]

It may be necessary to dispose of this chemical as hazardous waste. Contact your

institution's environmental health and safety department or the appropriate regulatory

agencies for specific guidance.[3]
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Safe Handling Workflow for Sodium Metabisulfite
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Caption: Workflow for safely handling Sodium Metabisulfite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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